Cas no 932388-89-1 (7-Chloromethyl 17R-Drospirenone)

7-Chloromethyl 17R-Drospirenone structure
932388-89-1 structure
Product Name:7-Chloromethyl 17R-Drospirenone
CAS No:932388-89-1
MF:C24H31ClO3
MW:402.954146623611
CID:1065025
PubChem ID:71314745
Update Time:2024-10-26

7-Chloromethyl 17R-Drospirenone Chemical and Physical Properties

Names and Identifiers

    • 7-Chloromethyl 17R-Drospirenone
    • DROSPIRENONE IMPURITY H (EP IMPURITY)
    • A9G24226Q5
    • DROSPIRENONE IMPURITY, 7-CHLOROMETHYL 17-EPIDROSPIRENONE-(USP IMPURITY)
    • 3'-Chloro-3',6-seco-17-epidrospirenone
    • DTXSID50239343
    • Drospirenone impurity, 7-chloromethyl 17-epidrospirenone- [USP]
    • Drospirenone impurity H [EP]
    • Drospirenone impurity, 7-chloromethyl 17-epidrospirenone-[USP]
    • DROSPIRENONE IMPURITY, 7-CHLOROMETHYL 17-EPIDROSPIRENONE-[USP IMPURITY]
    • 932388-89-1
    • Q27273803
    • DROSPIRENONE IMPURITY, 7-CHLOROMETHYL 17-EPIDROSPIRENONE- [USP IMPURITY]
    • (1'R,2'S,3'S,5R,5'S,7'S,10'S,11'R,18'S)-18'-(chloromethyl)-7',11'-dimethylspiro[oxolane-5,6'-pentacyclo[8.8.0.02,7.03,5.011,16]octadec-15-ene]-2,14'-dione
    • Drospirenone impurity H
    • DTXCID70161834
    • Drospirenone impurity, 7-chloromethyl 17-epidrospirenone-(USP)
    • 3'H-Cyclopropa(15,16)pregna-4,15-diene-21-carboxylic acid, 7-(chloromethyl)-15,16-dihydro-17-hydroxy-3-oxo-, gamma-lactone, (7beta,15alpha,16alpha)-
    • 7-Chloromethyl 17-epidrospirenone
    • UNII-A9G24226Q5
    • 3'H-CYCLOPROPA(15,16)PREGNA-4,15-DIENE-21-CARBOXYLIC ACID, 7-(CHLOROMETHYL)-15,16-DIHYDRO-17-HYDROXY-3-OXO-, .GAMMA.-LACTONE, (7.BETA.,15.ALPHA.,16.ALPHA.)-
    • (+)-7-Chloromethyl 17-epidrospirenone
    • DROSPIRENONE IMPURITY H [EP IMPURITY]
    • (7ss,15a,16a)-7-(chloromethyl)-15,16-dihydro-17-hydroxy-3-oxo-3'H-Cyclopropa[15,16]pregna-4,15-diene-21-carboxylic acid ?-lactone; 3'-Chloro-3',6-seco-17-epidrospirenone; Drospirenone Imp. H (EP); 3'H-Cyclopropa[15,16]pregna-4,15-diene-21-carboxylic acid, 7-(chloromethyl)-15,16-dihydro-17-hydroxy-3-oxo-, ?-lactone, (7ss,15a,16a)-
    • 7?-(Chloromethyl)-3-oxo-15?,16?-dihydro-3'H-cyclopropa[15,16]pregn-4-ene-21,17-carbolactone (3'-Chloro-3',6-seco-17-epidrospirenone)
    • Inchi: 1S/C24H31ClO3/c1-22-6-3-15(26)10-14(22)9-13(12-25)20-17(22)4-7-23(2)21(20)16-11-18(16)24(23)8-5-19(27)28-24/h10,13,16-18,20-21H,3-9,11-12H2,1-2H3/t13-,16-,17+,18+,20-,21+,22+,23+,24-/m1/s1
    • InChI Key: YGBFZJNESAZJNB-WUVPQEDYSA-N
    • SMILES: C[C@]12CC[C@@H]3[C@]4(CCC(=O)C=C4C[C@@H]([C@H]3[C@@H]1[C@@H]1C[C@@H]1[C@@]12CCC(=O)O1)CCl)C

Computed Properties

  • Exact Mass: 402.1961725g/mol
  • Monoisotopic Mass: 402.1961725g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 1
  • Complexity: 804
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 43.4Ų

7-Chloromethyl 17R-Drospirenone Pricemore >>

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7-Chloromethyl 17R-Drospirenone Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  2 h, reflux; cooled
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized
Reference
Structure elucidation of new compounds from acidic treatment of the progestins gestodene and drospirenone
Colombo, Diego; Bombieri, Gabriella; Lenna, Roberto; Marchini, Nicoletta; Modica, Emilia; et al, Steroids, 2006, 71(8), 745-750

7-Chloromethyl 17R-Drospirenone Raw materials

7-Chloromethyl 17R-Drospirenone Preparation Products

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